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Nedocromil Sodium vs. Placebo in Asthma

The following table summarizes the key findings from clinical trials investigating nedocromil sodium for

asthma treatment.

Study Focus &
Design

Patient
Population

Treatment
Regimen

Key Efficacy Findings
vs. Placebo

Safety &
Tolerability

| General Asthma Efficacy [1] 8-week, randomized, double-blind, placebo-controlled. Cromolyn sodium as

active control. | Patients with mild-to-moderate, primarily allergic asthma. | Nedocromil Sodium: 4 mg, four

times daily. | • Significant improvement in all asthma symptom indexes. • Significant improvement in

pulmonary function measures. • Significant reduction in reliance on bronchodilators. | No differences

observed among nedocromil sodium, cromolyn sodium, and placebo for adverse events. | | Anti-

inflammatory Effect in Asthma [2] 8-week, randomized, double-blind, placebo-controlled. | Children (aged

9-16) with moderate atopic asthma, allergic to dust mite. | Nedocromil Sodium: 2 puffs, twice daily (0.002

g/puff). | • Significant improvement in clinical parameters (asthma symptom score, FEV1). • Significant

decrease in serum levels of inflammatory markers (ECP, sIL-2R, IL-4, sICAM, IgE). | Effective anti-

inflammatory treatment with very mild side-effects. | | Cough Symptom in Asthma [3] Meta-analysis of

controlled studies. | 4,723 patients with asthma. | Nedocromil Sodium: 8 mg twice daily or 16 mg four times

daily. | • Significant reduction in cough when added to bronchodilators alone or to bronchodilators and

inhaled corticosteroids. | Information not specified in the provided excerpt. |
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Nedocromil Sodium vs. Placebo in Allergic
Conjunctivitis

One key study compared nedocromil sodium eye drops to an active control and placebo.

Study Focus &
Design

Patient
Population

Treatment
Regimen

Key Efficacy Findings
vs. Placebo

Safety &
Tolerability

| Seasonal Allergic Conjunctivitis [4] 4-week, multicenter, double-blind, double-dummy, placebo-

controlled. | Participants with a history of Seasonal Allergic Conjunctivitis (SAC) during birch pollen season.

| Nedocromil Sodium: 2% eye drops, twice daily. Sodium Cromoglycate: 2% eye drops, four times daily. | •

Significant control of itching (patient diaries). • Improvement in clinical assessments, with significant

changes in photophobia and grittiness. | • Unusual symptoms most common with nedocromil sodium (27

patients vs. 15 for placebo). • No serious adverse events. |

Experimental Protocol Overview

The clinical trials cited shared a robust and standardized methodology to ensure reliable results. The

workflow below illustrates the general design of these studies.
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The key methodological components were:

Double-Blind Design: Neither the participants nor the investigators knew which treatment was being
administered, preventing bias in reporting and assessing outcomes [4] [2] [1].

Placebo Control: The use of a placebo group is the gold standard for distinguishing the specific
pharmacological effect of a drug from the natural history of the disease, regression to the mean, and

the psychological effects of receiving treatment [5] [6].
Randomization: Participants were randomly allocated to treatment groups to ensure that the groups

were comparable and that any differences in outcomes could be attributed to the treatment [2].
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Placebo Run-In Period: Some studies included a baseline period where all patients received a

placebo. This served to wash out the effects of previous medications and identify patients who were
highly responsive to placebo [7] [5].

Mechanism of Action and Rationale for Placebo

Nedocromil sodium is classified as a non-steroidal anti-inflammatory agent [1]. Its primary mechanism

involves modulating the activity of various inflammatory cells.

Immunopharmacological Actions: Nedocromil sodium exhibits a wide range of anti-inflammatory

actions. It is particularly effective at preventing the release of preformed and newly generated
mediators (such as histamine, leukotrienes, and prostaglandins) from mast cells, especially the

mucosal type found in the airways and eyes [8]. It is also effective against bronchoconstriction
triggered by certain neural mechanisms [3].

Scientific and Ethical Rationale for Placebo: In the phase of clinical development when these
studies were conducted, placebo-controlled trials were considered the most scientifically sound

method to prove a drug's efficacy [5] [9]. The use of a placebo was justified when no severe risk was
expected from short-term withholding of standard therapy, and when patients continued to receive

their baseline care (e.g., bronchodilators in asthma studies) [7] [9]. This design allowed researchers
to conclusively attribute observed improvements to nedocromil sodium itself.

The evidence from these clinical trials consistently demonstrates that nedocromil sodium is more effective

than a placebo in controlling symptoms and improving objective measures of disease in both asthma and

allergic conjunctivitis.

Need Custom Synthesis?
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References

1. A comparative of the clinical efficacy of study sodium... nedocromil [experts.umn.edu]

2. Double-blind, randomized, placebo-controlled trial of effect ... [pubmed.ncbi.nlm.nih.gov]

3. Clinical effects of nedocromil sodium on challenges ... [sciencedirect.com]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://research.uci.edu/human-research-protections/clinical-research/placebo-controlled-studies/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3601706/
https://www.smolecule.com/products/s536933?utm_src=pdf-body
https://experts.umn.edu/en/publications/a-comparative-study-of-the-clinical-efficacy-of-nedocromil-sodium
https://www.smolecule.com/products/s536933?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8253221/
https://www.sciencedirect.com/science/article/abs/pii/S0091674996700295
https://pmc.ncbi.nlm.nih.gov/articles/PMC3601706/
https://bmcmedethics.biomedcentral.com/articles/10.1186/1472-6939-16-2
https://research.uci.edu/human-research-protections/clinical-research/placebo-controlled-studies/
https://bmcmedethics.biomedcentral.com/articles/10.1186/1472-6939-16-2
https://www.smolecule.com/products/s536933?utm_src=pdf-body
https://www.smolecule.com/products/s536933?utm_src=pdf-body
https://www.smolecule.com/products/s536933?utm_src=pdf-custom-synthesis
https://experts.umn.edu/en/publications/a-comparative-study-of-the-clinical-efficacy-of-nedocromil-sodium
https://pubmed.ncbi.nlm.nih.gov/11421896/
https://www.sciencedirect.com/science/article/abs/pii/S0091674996700295
https://www.smolecule.com/products/s536933?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


4. Double-blind group comparative of 2% study sodium eye... nedocromil [pubmed.ncbi.nlm.nih.gov]

5. Placebo in clinical trials - PMC [pmc.ncbi.nlm.nih.gov]

6. Placebo-controlled study [en.wikipedia.org]

7. Placebo-Controlled Studies - UCI Office of Research - UC Irvine [research.uci.edu]

8. The immunopharmacological actions of nedocromil sodium ... [pubmed.ncbi.nlm.nih.gov]

9. Placebo-controlled clinical trials: how trial documents justify ... [bmcmedethics.biomedcentral.com]

To cite this document: Smolecule. [nedocromil versus placebo controlled studies]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b536933#nedocromil-versus-

placebo-controlled-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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